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Compound of Interest

Compound Name: Emapticap pegol

Cat. No.: B15607337 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing animal models

to study the efficacy of emapticap pegol.

Frequently Asked Questions (FAQs)
Q1: What is emapticap pegol and what is its mechanism of action?

A1: Emapticap pegol (NOX-E36) is a Spiegelmer®, a unique class of L-oligonucleotide

aptamers, that specifically binds to and neutralizes the pro-inflammatory chemokine C-C motif

ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1). By inhibiting

CCL2, emapticap pegol blocks the recruitment of monocytes and macrophages to sites of

inflammation, thereby exerting an anti-inflammatory and anti-fibrotic effect. This mechanism is

central to its therapeutic potential in various inflammatory and fibrotic diseases.

Q2: What is the primary signaling pathway targeted by emapticap pegol?

A2: Emapticap pegol targets the CCL2/CCR2 signaling axis. CCL2, upon binding to its

receptor CCR2 on the surface of immune cells, particularly monocytes, triggers a signaling

cascade that leads to chemotaxis, cell activation, and the release of pro-inflammatory and pro-

fibrotic mediators. Emapticap pegol's neutralization of CCL2 directly inhibits these

downstream events.
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Refined Experimental Workflow
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Troubleshooting Animal Model Selection
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study-emapticap-pegol-s-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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